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Compound of Interest

Compound Name:
3-Amino-4-

(methylthio)benzotrifluoride

Cat. No.: B1361180 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical compounds is paramount. This guide provides a detailed

overview of 3-Amino-4-(methylthio)benzotrifluoride, a fluorinated aromatic amine with

potential applications in medicinal chemistry and materials science.

Nomenclature and Key Synonyms
3-Amino-4-(methylthio)benzotrifluoride is systematically known by several names, reflecting

its chemical structure. The Chemical Abstracts Service (CAS) has assigned the number

207974-07-0 to this compound.[1][2][3][4][5][6][7][8][9][10][11][12] Understanding its various

synonyms is crucial for comprehensive literature searches and material sourcing.

Key synonyms include:

2-Amino-1-methylthio-4-trifluoromethylbenzene[3][6]

2-(Methylthio)-5-trifluoromethylaniline[3][6]

α,α,α-Trifluoro-6-(methylthio)-m-toluidine[3][6]

2-Methylthio-5-(trifluoromethyl)aniline

2-(Methylsulfanyl)-5-(trifluoromethyl)aniline[5]
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2-METHYLSULFANYL-5-TRIFLUOROMETHYL-PHENYLAMINE

Physicochemical Properties
A clear understanding of the physicochemical properties of 3-Amino-4-
(methylthio)benzotrifluoride is essential for its handling, application, and the design of

experimental protocols.

Property Value Source

Molecular Formula C₈H₈F₃NS [1][3]

Molecular Weight 207.22 g/mol [1][3]

Boiling Point 111-112 °C at 12 torr [1]

Purity Typically ≥98% [3]

Appearance Information not available

Solubility Information not available

Melting Point Information not available

Density Information not available

Refractive Index (nD20) 1.5370 [1]

Spectroscopic Data
Spectroscopic data is fundamental for the identification and characterization of the compound.

Mass Spectrometry: The National Institute of Standards and Technology (NIST) provides

mass spectral data for 3-Amino-4-(methylthio)benzotrifluoride, which can be a valuable

resource for its identification in complex mixtures.[9][11]

Infrared (IR) Spectroscopy: The NIST WebBook also contains the gas-phase IR spectrum of

the compound, offering insights into its functional groups and molecular vibrations.[9]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 3-Amino-4-
(methylthio)benzotrifluoride is not readily available in the public domain, related patents for

similar compounds suggest potential synthetic pathways. A general approach may involve the

following logical steps:

Starting Material Reaction Steps Final Product

Substituted Benzotrifluoride Nitration1. Introduce nitro group Reduction of Nitro Group
2. Reduce to amino group

Introduction of Methylthio Group
3. Introduce methylthio group

3-Amino-4-(methylthio)benzotrifluoride

Click to download full resolution via product page

Caption: A potential synthetic workflow for 3-Amino-4-(methylthio)benzotrifluoride.

One patented method for a related compound, 3-amino-2-methylbenzotrifluoride, involves the

nitration of benzotrifluoride, followed by reaction with a methylating agent and subsequent

reduction of the nitro group.[13] Another patent describes the synthesis of related anilines

through the condensation of a substituted 3-aminobenzotrifluoride with dimethyl sulfoxide.[13]

These methodologies suggest that the synthesis of 3-Amino-4-(methylthio)benzotrifluoride
likely involves a multi-step process starting from a commercially available benzotrifluoride

derivative.

Biological Activity and Applications in Drug
Development
Currently, there is limited publicly available information directly detailing the biological activity,

cytotoxicity, or specific applications of 3-Amino-4-(methylthio)benzotrifluoride in drug

discovery. However, the structural motifs present in this molecule are of significant interest in

medicinal chemistry.

The trifluoromethyl group is a common feature in many pharmaceuticals, often introduced to

enhance metabolic stability, binding affinity, and cell permeability. Similarly, the aniline scaffold

is a core component of numerous biologically active compounds. The presence of a methylthio

group can also influence the pharmacological profile of a molecule.
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A comparative guide on the cytotoxicity of various trifluoromethyl-aniline derivatives suggests

that this class of compounds has been investigated for potential anticancer activity.[14] These

studies often employ cytotoxicity assays, such as the MTT assay, to determine the

concentration at which the compounds inhibit the growth of cancer cell lines.[14]

The logical workflow for preliminary biological screening of a compound like 3-Amino-4-
(methylthio)benzotrifluoride would typically involve a series of in vitro assays.

Test Compound

Initial Screening

Follow-up Studies Outcome

3-Amino-4-(methylthio)benzotrifluoride

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Target-Based Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Mechanism of Action Studies In vitro ADME/Tox Lead Compound Identification

Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Given the lack of specific data, further research is required to elucidate the pharmacological

profile and therapeutic potential of 3-Amino-4-(methylthio)benzotrifluoride. Researchers in

drug discovery may find this compound to be a valuable building block for creating novel

molecules with desired biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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